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Method Validation Parameters for Sulfaguanidine

The table below summarizes key validation parameters for sulfaguanidine analysis using HPLC-FLD in

different matrices.

Sample LOD LOQ Recovery Repeatability Reproducibility Detection

) Source
Matrix (ng/kg) (pglkg) (%) (% RSD) (% RSD) Method
Animal 79.5 89.9 79.3 - 27-9.1 5.9-14.9 HPLC-FLD
Feeds [1] 114.0 (Pre-column
[2] derivatization)
Organic 13.53- 26.02- 77.00 - 4.36-17.34 7.94 - 18.55 HPLC-FLD
Fertilizers 23.30 40.38 121.16 (Pre-column
(3] [4] derivatization)
Honey[5] 1-2 2-5 Data not Data not Data not HPLC-FLD
[6] (ng/g) (ng/g) specified specified in specified in (Post-column

in results results results derivatization)

Detailed Experimental Protocols
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Here are the specific experimental conditions for the methods summarized above:

e For Animal Feeds [1] [2]

o Extraction: Used a mixture of ethyl acetate, methanol, and acetonitrile (50:25:25, viviv).

o Clean-up: Employed solid-phase extraction (SPE) with Strata-SCX cartridges. Sulfonamides
were eluted using 2% ammonium solution in acetonitrile.

o Derivatization: Pre-column derivatization with 0.2% fluorescamine in acetone for 15 minutes in

the dark.
o Chromatography: A Zorbax Eclipse XDB C18 column with a gradient mobile phase of acetic

acid, methanol, and acetonitrile.

e For Organic Fertilizers (Poultry/Pig Feces, Slurry) [3] [4]

o Extraction: Also used a mixture of ethyl acetate, acetonitrile, methanol (50/25/25, viviv).

o Clean-up: Utilized SPE on Strata-SCX cartridges.

o Derivatization: Pre-column derivatization by resuspending residues in 0.2% fluorescamine in
acetone and 0.1 M sodium acetate (pH=3.5) for 15 minutes in the dark at room temperature.

e For Honey [5] [6]

o Sample Prep: Included acidic hydrolysis, followed by liquid-liquid extraction and SPE on a
strong cation exchanger.

o Derivatization: Post-column derivatization with fluorescamine.

o Linearity: The method demonstrated a linear range from the LOQ up to 100 ng/g with an average
coefficient of determination (R? > 0.997).

The following workflow diagram generalizes the main steps for the HPLC-FLD analysis of sulfaguanidine:
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Sample Preparation
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Extraction
(Organic Solvent Mixture)

Clean-up
(Solid-Phase Extraction, Strata-SCX)

:
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Derivatization
(Fluorescamine, Pre or Post-column)

HPLC-FLD Analysis
(C18 Column, Gradient Elution)

Key Validation Parameters

Recovery: 77—121%1

LOD: 1 ng/kg - 79.5 pg/kgl]

LOQ: 2 pg/kg - 90 pg/kgl]

Precision (Repeatability): 2.7-17.3% RSDl]

Click to download full resolution via product page
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Important Considerations for Your Comparison Guide

o Detection Technique: The data shows that fluorescence detection with derivatization is a common
and sensitive approach for sulfaguanidine. Your guide should compare this with other common
detectors like UV/DAD or MS, noting that FLD offers high sensitivity for this compound but requires an
extra derivatization step [1] [7].

e Matrix Effects are Crucial: The validation parameters differ significantly based on the sample matrix.
The complexity of feeds and fertilizers results in higher LOD/LOQ values compared to a simpler matrix
like honey. Any method you develop or compare must be validated for your specific sample type [3] [1].

e Reference Standards: For validation, using certified reference materials like the VETRANAL analytical
standard is essential for accurate quantification and method credibility [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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